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Compound of Interest

Compound Name: Glutaronitrile

Cat. No.: B146979 Get Quote

For Immediate Implementation: This document provides crucial safety protocols and logistical

plans for the handling and disposal of Glutaronitrile in a laboratory setting. Adherence to these

procedures is essential for ensuring the safety of all personnel.

Glutaronitrile is a toxic chemical that can be harmful if swallowed, in contact with skin, or

inhaled.[1][2] It is imperative that all researchers, scientists, and drug development

professionals handling this substance are fully aware of the potential hazards and the

necessary precautions to mitigate them. This guide serves as a procedural, step-by-step

resource for the safe operational use of Glutaronitrile.

Personal Protective Equipment (PPE)
The cornerstone of safe chemical handling is the consistent and correct use of Personal

Protective Equipment. The following table summarizes the required PPE for handling

Glutaronitrile.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Face Shield

To be worn in addition to safety

goggles when there is a risk of

splashing.

Hand Protection Chemical Resistant Gloves

Nitrile gloves are

recommended for handling

Glutaronitrile.[3][4][5][6] Due to

the absence of specific

breakthrough time data for

Glutaronitrile, data for

Acetonitrile, a similar organic

nitrile, is provided as a proxy. It

is crucial to change gloves

immediately upon

contamination.

Acetonitrile Breakthrough

Times (Proxy Data)

Butyl Rubber: >480 minutes

Neoprene: 16 minutes

Nitrile: 65 minutes[2]

Body Protection Protective Clothing

Fire/flame resistant and

impervious clothing.[1] A lab

coat or chemical-resistant

apron should be worn.

Respiratory Protection Respirator Use in a well-ventilated area or

under a chemical fume hood is

required.[7] If exposure limits

are likely to be exceeded, a

full-face respirator with an
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organic vapor cartridge is

necessary.[1]

Respirator Cartridge Type

Organic Vapor (OV) cartridge

(black color-coded).[8]

Occupational Exposure Limits
Currently, there are no established specific occupational exposure limits (OELs) such as Time-

Weighted Average (TWA) or Short-Term Exposure Limit (STEL) for Glutaronitrile from major

regulatory agencies. In the absence of specific limits, all handling procedures should be

designed to minimize exposure to the lowest achievable level.

Safe Handling and Disposal Workflow
To ensure a systematic and safe approach to working with Glutaronitrile, from acquisition to

disposal, the following workflow must be strictly followed.
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Preparation

Handling

Spill & Emergency

Waste Disposal

Review Safety Data Sheet (SDS)

Verify Functioning Fume Hood

Pre-operational Checks

Don Personal Protective Equipment (PPE)

Work Exclusively Within a Fume Hood

Begin Work

Use Appropriate Chemical-Resistant Tools Evacuate Area

In Case of Spill

Keep Container Tightly Closed When Not in Use

Collect Waste in a Labeled, Sealed Container

End of Work

Alert Supervisor and Safety Officer

Consult SDS for Spill Cleanup

Dispose of as Hazardous Waste via Approved Channels

Decontaminate Work Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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